![molecular formula C9H12N2O2 B2871484 3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid CAS No. 137614-13-2](/img/structure/B2871484.png)
3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid
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Overview
Description
“3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid” is a chemical compound that is used in the synthesis of diaryl ether inhibitors of Toxoplasma gondii enoyl reductase . It is also used in the synthesis of 4-carboxamide derivatives acting as antifungal agents .
Synthesis Analysis
The synthesis of “3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid” involves several steps. One method starts with propargyl alcohol as the starting material, which undergoes oxidation, esterification, and addition to synthesize N,N-dimethylaminoacrylic acid ethyl ester . This intermediate is then subjected to substitution, cyclization, methylation, and alkaline hydrolysis to produce the final product .Molecular Structure Analysis
The molecular structure of “3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid” is characterized by a pyrazole ring with a carboxylic acid group at the 4-position and a cyclobutyl group at the 3-position . The presence of the methyl group at the 1-position of the pyrazole ring is also a key feature of this molecule .Chemical Reactions Analysis
The chemical reactions involving “3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid” are diverse and can lead to a variety of products. For example, it can react with arylhydrazines to produce pyrazoles and 2-pyrazolines . It can also undergo a phosphine-free [3+2] cycloaddition reaction with substituted propargylamines to produce functionalized pyrazoles .Scientific Research Applications
- Research Findings : Some hydrazine-coupled pyrazoles, including derivatives of 3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid, exhibit potent antileishmanial activity. Compound 13, in particular, demonstrated superior antipromastigote activity, outperforming standard drugs like miltefosine and amphotericin B deoxycholate .
- Research Findings : Compounds 14 and 15 derived from 3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid showed significant inhibition against Plasmodium berghei in vivo. Compound 15 achieved 90.4% suppression, highlighting its potential as an antimalarial agent .
- Researchers have developed efficient synthetic routes for pyrazoles. For instance, a “one-pot” method using (hetero)arenes and carboxylic acids has been proposed . Additionally, regioselective synthesis of 1-aryl-3,4,5-substituted pyrazoles has been achieved .
- While not directly studied for 3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid, related pyrazoles have shown antifungal activity. Understanding their potential in this context could be valuable .
- Researchers have conducted molecular docking studies to understand the binding interactions of pyrazole derivatives with specific protein targets. For example, compound 13’s better antileishmanial activity was justified through molecular docking on Lm-PTR1 .
Antileishmanial Activity
Antimalarial Activity
Synthesis Methods
Antifungal Properties
Drug Design and Molecular Docking
Mechanism of Action
Mode of Action
The exact mode of action of 3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid is currently unknown due to the lack of specific data. It’s worth noting that pyrazole derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Pyrazole derivatives are known to be involved in a variety of biochemical pathways, but the specific pathways for this compound need further investigation .
properties
IUPAC Name |
3-cyclobutyl-1-methylpyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-11-5-7(9(12)13)8(10-11)6-3-2-4-6/h5-6H,2-4H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXTZUDXEWDJFJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2CCC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
137614-13-2 |
Source
|
Record name | 3-cyclobutyl-1-methyl-1H-pyrazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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